Cas no 2097962-79-1 (1-(((5-(Trifluoromethyl)pyridin-2-yl)oxy)methyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(((5-(Trifluoromethyl)pyridin-2-yl)oxy)methyl)cyclopropane-1-carbaldehyde
• CAS No: 2097962-79-1
• MF: C₁₁H₁₀F₃NO₂
• MW: 245.197813510895
• CID: 5043253
• Update Time: 2025-11-07

1-(((5-(Trifluoromethyl)pyridin-2-yl)oxy)methyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(((5-(trifluoromethyl)pyridin-2-yl)oxy)methyl)cyclopropane-1-carbaldehyde
• 1-[[5-(trifluoromethyl)pyridin-2-yl]oxymethyl]cyclopropane-1-carbaldehyde
• 1-(((5-(Trifluoromethyl)pyridin-2-yl)oxy)methyl)cyclopropane-1-carbaldehyde

• Inchi： 1S/C11H10F3NO2/c12-11(13,14)8-1-2-9(15-5-8)17-7-10(6-16)3-4-10/h1-2,5-6H,3-4,7H2
• InChI Key： QRXHQHZJRQUFIF-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)OCC1(C=O)CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 289
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2

Additional information on 1-(((5-(Trifluoromethyl)pyridin-2-yl)oxy)methyl)cyclopropane-1-carbaldehyde

Introduction to 1-(((5-(Trifluoromethyl)pyridin-2-yl)oxy)methyl)cyclopropane-1-carbaldehyde (CAS No. 2097962-79-1)

1-(((5-(Trifluoromethyl)pyridin-2-yl)oxy)methyl)cyclopropane-1-carbaldehyde, with the CAS number 2097962-79-1, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound features a cyclopropane ring with a carbaldehyde functional group and a substituted pyridine moiety, making it an intriguing candidate for the development of novel therapeutic agents.

The chemical structure of 1-(((5-(Trifluoromethyl)pyridin-2-yl)oxy)methyl)cyclopropane-1-carbaldehyde is characterized by the presence of a trifluoromethyl group on the pyridine ring, which imparts significant electronic and steric effects. The cyclopropane ring, known for its high ring strain, adds to the molecule's reactivity and potential for forming stable complexes with various biological targets. The carbaldehyde group, a common functional group in organic synthesis, provides a reactive site for further derivatization and conjugation with other molecules.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to enhance the pharmacological properties of lead compounds. The trifluoromethyl group in 1-(((5-(Trifluoromethyl)pyridin-2-yl)oxy)methyl)cyclopropane-1-carbaldehyde has been shown to improve metabolic stability, enhance lipophilicity, and modulate receptor binding affinity. These properties make it an attractive scaffold for the design of new drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

In the context of medicinal chemistry, 1-(((5-(Trifluoromethyl)pyridin-2-yl)oxy)methyl)cyclopropane-1-carbaldehyde has been explored as a potential inhibitor of specific enzymes involved in disease pathways. For instance, research has demonstrated its ability to inhibit kinases, which are key regulators of cellular signaling pathways and are often dysregulated in cancer cells. The compound's unique structure allows it to form stable interactions with the active sites of these enzymes, thereby blocking their catalytic activity and potentially leading to therapeutic benefits.

Beyond its potential as a direct therapeutic agent, 1-(((5-(Trifluoromethyl)pyridin-2-yl)oxy)methyl)cyclopropane-1-carbaldehyde can serve as a valuable intermediate in the synthesis of more complex molecules. Its reactive carbaldehyde group can be readily modified through various chemical reactions, such as reductive amination or condensation with other functional groups. This versatility makes it an essential building block for chemists working on the development of new drugs or probes for biological studies.

The synthesis of 1-(((5-(Trifluoromethyl)pyridin-2-yl)oxy)methyl)cyclopropane-1-carbaldehyde typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the formation of the cyclopropane ring through ring-closing metathesis (RCM) or other cyclization reactions, followed by functionalization of the pyridine moiety and introduction of the trifluoromethyl group. Advanced techniques such as transition-metal catalysis and organocatalysis have been employed to optimize these synthetic pathways and reduce environmental impact.

In addition to its medicinal applications, 1-(((5-(Trifluoromethyl)pyridin-2-yl)oxy)methyl)cyclopropane-1-carbaldehyde has also found use in materials science and analytical chemistry. Its unique electronic properties make it suitable for applications in sensors and imaging agents. For example, derivatives of this compound have been developed as fluorescent probes for detecting specific biomolecules or environmental analytes. The ability to fine-tune the optical properties through structural modifications opens up new possibilities for designing highly sensitive and selective detection systems.

The safety profile of 1-(((5-(Trifluoromethyl)pyridin-2-yl)oxy)methyl)cyclopropane-1-carbaldehyde is an important consideration for its practical use. While detailed toxicological studies are ongoing, preliminary data suggest that it exhibits low toxicity at relevant concentrations. However, as with any new chemical entity, rigorous safety assessments are necessary before it can be used in clinical settings or commercial products.

In conclusion, 1-(((5-(Trifluoromethyl)pyridin-2-yl)oxy)methyl)cyclopropane-1-carbaldehyde (CAS No. 2097962-79-1) is a promising compound with a wide range of potential applications in medicinal chemistry, materials science, and analytical chemistry. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.